5-((4-((1-Methylpiperidin-4-yl)amino)-5-(1H-pyrrol-1-yl)pyridin-2-yl)amino)pyrazine-2-carbonitrile

Specification

• Molecular Formula: C20H22N8
• Molecular Weight: 374.4 g/mol
• IUPAC Name: 5-[[4-[(1-methylpiperidin-4-yl)amino]-5-pyrrol-1-ylpyridin-2-yl]amino]pyrazine-2-carbonitrile
• Standard InChI: InChI=1S/C20H22N8/c1-27-8-4-15(5-9-27)25-17-10-19(24-13-18(17)28-6-2-3-7-28)26-20-14-22-16(11-21)12-23-20/h2-3,6-7,10,12-15H,4-5,8-9H2,1H3,(H2,23,24,25,26)
• Standard InChI Key: PCNNHJICYRPRPA-UHFFFAOYSA-N
• Canonical SMILES: CN1CCC(CC1)NC2=CC(=NC=C2N3C=CC=C3)NC4=NC=C(N=C4)C#N

Introduction

Molecular Characterization and Structural Features

Chemical Identity and Formula

The compound is classified as a polycyclic amine derivative with the molecular formula C₂₀H₂₂N₈ and a molecular weight of 374.4 g/mol. Its IUPAC name systematically describes its structure: a pyrazine-2-carbonitrile core linked via an amino group to a pyridin-2-yl moiety, which is further substituted with a 1-methylpiperidin-4-ylamino group and a 1H-pyrrol-1-yl group at the 4- and 5-positions, respectively.

Table 1: Key Molecular Descriptors

Property	Value
Molecular Formula	C₂₀H₂₂N₈
Molecular Weight	374.4 g/mol
IUPAC Name	5-[[4-[(1-Methylpiperidin-4-yl)amino]-5-pyrrol-1-ylpyridin-2-yl]amino]pyrazine-2-carbonitrile
Canonical SMILES	CN1CCC(CC1)NC2=CC(=NC=C2N3C=CC=C3)NC4=NC=C(N=C4)C#N
InChIKey	PCNNHJICYRPRPA-UHFFFAOYSA-N

Structural Motifs and Functional Groups

The molecule integrates four distinct heterocyclic systems:

• Pyrazine-2-carbonitrile: A six-membered aromatic ring with two nitrogen atoms and a nitrile group, contributing to electronic polarization and hydrogen-bonding potential.

• Aminopyridine subunit: The pyridin-2-yl group provides a planar aromatic surface for π-π stacking interactions, while the amino group at the 4-position facilitates hydrogen bonding.

• 1-Methylpiperidin-4-ylamino group: A saturated six-membered ring with a methylated nitrogen, enhancing lipid solubility and conferring conformational flexibility.

• 1H-pyrrol-1-yl group: A five-membered aromatic ring with one nitrogen atom, enabling dipole interactions and steric bulk.

Hypothesized Biological Activity and Mechanism

Synthesis and Physicochemical Properties

Table 2: Hypothesized Synthesis Steps

Step	Reaction Type	Key Reagents
1	Substitution	1-Methylpiperidin-4-amine, Pd catalyst
2	Amination	Pyrazine-2-carbonitrile, CuI
3	Cyanidation	KCN, DMF

Research Applications and Preclinical Significance

Drug Discovery Screening

The compound is marketed exclusively for research, with applications in:

• High-throughput screening libraries targeting GPCRs or kinases.

• Structure-activity relationship (SAR) studies to optimize potency and selectivity.

Comparative Analysis with Structural Analogs

Pyridine-Pyrazine Hybrids

Compounds like 5-Amino-1-(pyridin-2-yl)-1H-pyrazole-4-carbonitrile (source) share the pyridine-pyrazine backbone but lack the piperidine and pyrrole substituents, resulting in reduced target promiscuity.

Cocrystallization Studies

Research on cocrystals (e.g., pyrazinamide-syringic acid, source) demonstrates methodologies relevant to improving the bioavailability of similarly structured compounds through crystal engineering.